N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(methylthio)benzamide

• IUPAC Name: N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H15N5O2S/c1-20-16(23)21(19-18-20)12-9-7-11(8-10-12)17-15(22)13-5-3-4-6-14(13)24-2/h3-10H,1-2H3,(H,17,22)
• InChI Key: KQMHUHOWGKVLDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C16H15N5O2S
• Molecular Weight: 341.4 g/mol

Description

N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C16H15N5O2S and its molecular weight is 341.39. The purity is usually 95%.
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Scientific Research Applications

The exploration of heterocyclic compounds, such as N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(methylthio)benzamide, has unveiled a vast array of applications in scientific research, particularly in the development of pharmaceuticals, materials science, and as key intermediates in organic synthesis. These compounds are characterized by their unique structures which incorporate one or more heteroatoms (e.g., nitrogen, sulfur, oxygen) within their cyclic frameworks, contributing to their diverse chemical reactivities and biological activities.

Advancements in Heterocyclic Chemistry

The synthesis and application of heterocyclic compounds have been a focal point in medicinal chemistry, highlighted by their significant roles in the development of new therapeutic agents. For example, quinazoline derivatives have been extensively studied for their broad spectrum of biological activities, demonstrating the potential of heterocyclic compounds in drug discovery and development (Lipunova et al., 2018). Similarly, the exploration of benzene-1,3,5-tricarboxamide derivatives showcases their utility in supramolecular chemistry, serving as versatile ordering moieties for the assembly of nanoscale structures and materials (Cantekin et al., 2012).